![molecular formula C8H5Cl2NS B6230623 4,6-dichloro-3-methylthieno[2,3-b]pyridine CAS No. 2137806-76-7](/img/no-structure.png)
4,6-dichloro-3-methylthieno[2,3-b]pyridine
Description
4,6-dichloro-3-methylthieno[2,3-b]pyridine (DCMTP) is a chemical compound belonging to the thiopyridine class, which is composed of a sulfur atom and a pyridine ring. DCMTP has been extensively studied due to its potential applications in medicinal chemistry, organic synthesis, and biological research. It has been used in the synthesis of various biologically active compounds, such as anti-inflammatory agents, antibiotics, and antiviral agents. In addition, DCMTP has been used in the synthesis of metal-organic frameworks (MOFs) and coordination polymers.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,6-dichloro-3-methylthieno[2,3-b]pyridine involves the synthesis of the thieno[2,3-b]pyridine ring system followed by chlorination and methylation reactions.", "Starting Materials": [ "2-aminopyridine", "2-chloroacetyl chloride", "thiophene-2-carboxaldehyde", "sodium hydride", "methyl iodide", "phosphorus pentachloride", "chloroform" ], "Reaction": [ "Step 1: Condensation of 2-aminopyridine and thiophene-2-carboxaldehyde in the presence of sodium hydride to form thieno[2,3-b]pyridine intermediate.", "Step 2: Chlorination of thieno[2,3-b]pyridine intermediate with phosphorus pentachloride in chloroform to form 4,6-dichloro-thieno[2,3-b]pyridine intermediate.", "Step 3: Methylation of 4,6-dichloro-thieno[2,3-b]pyridine intermediate with methyl iodide in the presence of sodium hydride to form 4,6-dichloro-3-methylthieno[2,3-b]pyridine." ] } | |
CAS RN |
2137806-76-7 |
Product Name |
4,6-dichloro-3-methylthieno[2,3-b]pyridine |
Molecular Formula |
C8H5Cl2NS |
Molecular Weight |
218.1 |
Purity |
95 |
Origin of Product |
United States |
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